Cas no 88114-01-6 (Phenanthro[4,5-bcd]thiophene, 1-methyl-)

Phenanthro[4,5-bcd]thiophene, 1-methyl-, is a heterocyclic aromatic compound featuring a fused phenanthrene-thiophene core with a methyl substituent. This structure imparts unique electronic and photophysical properties, making it valuable in organic semiconductor research and optoelectronic applications. The methyl group enhances solubility and processability while maintaining the compound's stability under ambient conditions. Its rigid, planar framework facilitates strong π-π stacking interactions, which are critical for charge transport in thin-film devices. The compound is particularly useful in the development of organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic materials. High purity grades ensure consistent performance in experimental and industrial settings.

Phenanthro[4,5-bcd]thiophene, 1-methyl- structure

88114-01-6 structure

Product Name:Phenanthro[4,5-bcd]thiophene, 1-methyl-

CAS No:88114-01-6

MF:C₁₅H₁₀S

MW:222.304902553558

CID:4284617

Update Time:2025-10-29

Phenanthro[4,5-bcd]thiophene, 1-methyl- Chemical and Physical Properties

Names and Identifiers

- Phenanthro[4,5-bcd]thiophene, 1-methyl-
- Phenanthro[4,5-bcd]thiophene, 1-methyl- (9CI)
- Inchi： 1S/C15H10S/c1-9-5-8-13-15-11(9)7-6-10-3-2-4-12(16-13)14(10)15/h2-8H,1H3
- InChI Key： OMUSOOJTHCVJNY-UHFFFAOYSA-N
- SMILES： C12=CC=C(C)C3=C1C1=C(C=C3)C=CC=C1S2

Phenanthro[4,5-bcd]thiophene, 1-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-12008629-1.0g	4-methyl-15-thiatetracyclo[10.2.1.0^{5,14}.0^{8,13}]pentadeca-1(14),2,4,6,8,10,12-heptaene	88114-01-6	95%	1.0g	$0.0	2022-12-09

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Additional information on Phenanthro[4,5-bcd]thiophene, 1-methyl-

Comprehensive Overview of Phenanthro[4,5-bcd]thiophene, 1-methyl- (CAS No. 88114-01-6)

Phenanthro[4,5-bcd]thiophene, 1-methyl- (CAS No. 88114-01-6) is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in materials science and pharmaceuticals. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are known for their electronic and optical characteristics. Researchers are particularly interested in its derivatives for their role in organic semiconductors, photovoltaic materials, and fluorescence probes.

The molecular structure of Phenanthro[4,5-bcd]thiophene, 1-methyl- features a fused ring system combining thiophene and phenanthrene moieties, which contributes to its stability and electronic delocalization. This makes it a promising candidate for optoelectronic devices, such as OLEDs and solar cells. Recent studies have explored its synthesis and modification to enhance its charge transport properties, a topic frequently searched by scientists and engineers in the field of nanotechnology and renewable energy.

In the pharmaceutical sector, derivatives of Phenanthro[4,5-bcd]thiophene are being investigated for their bioactive potential. The methyl substitution at the 1-position (1-methyl- variant) can influence the compound's interaction with biological targets, making it relevant for drug discovery. Questions like "How does 1-methyl- substitution affect the compound's bioavailability?" or "What are the latest advancements in Phenanthro[4,5-bcd]thiophene-based therapeutics?" are commonly searched in academic and industrial research circles.

From an environmental perspective, the compound's stability and persistence raise questions about its ecological impact. Researchers are examining its degradation pathways and potential as a persistent organic pollutant (POP), aligning with global trends in green chemistry and sustainability. This aspect is particularly relevant to users searching for "eco-friendly alternatives to PAHs" or "biodegradable aromatic compounds."

The synthesis of Phenanthro[4,5-bcd]thiophene, 1-methyl- typically involves cyclization reactions and catalytic processes, which are areas of active innovation. Recent publications highlight methods to improve yield and selectivity, addressing common search queries like "efficient synthesis of 1-methyl- Phenanthro[4,5-bcd]thiophene" or "catalysts for thiophene ring formation." These advancements are critical for scaling up production while minimizing waste, a priority in modern chemical manufacturing.

In summary, Phenanthro[4,5-bcd]thiophene, 1-methyl- (CAS No. 88114-01-6) is a versatile compound with broad applications in advanced materials and life sciences. Its study intersects with cutting-edge topics like molecular electronics, sustainable chemistry, and precision medicine, making it a focal point for interdisciplinary research. As interest grows, so does the demand for accessible, high-quality data on its properties and uses—underscoring the importance of this detailed overview.